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Compound of Interest

Compound Name: Perfluorobutane

Cat. No.: B1679596 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of

Perfluorobutane (C₄F₁₀)

Perfluorobutane, also known as decafluorobutane, is a synthetic, inert fluorocarbon gas with

the chemical formula C₄F₁₀. Structurally, it is a butane backbone where all hydrogen atoms

have been substituted with fluorine atoms. This complete fluorination imparts remarkable

chemical stability, low reactivity, and unique physical properties that have made it a valuable

compound in various high-technology and medical applications. This guide provides a detailed

overview of its chemical and physical properties, experimental protocols for their determination,

and key applications relevant to the scientific and drug development communities.

Chemical and Physical Properties Database
The fundamental properties of perfluorobutane are summarized in the tables below, providing

a consolidated resource for key quantitative data.

Table 1: General and Identification Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1679596?utm_src=pdf-interest
https://www.benchchem.com/product/b1679596?utm_src=pdf-body
https://www.benchchem.com/product/b1679596?utm_src=pdf-body
https://www.benchchem.com/product/b1679596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₄F₁₀ [1]

Molecular Weight 238.03 g/mol [2][3]

IUPAC Name
1,1,1,2,2,3,3,4,4,4-

Decafluorobutane
[2]

CAS Number 355-25-9 [1][2]

Appearance Colorless, odorless gas [1]

Synonyms

Perflubutane, DFB,

Halocarbon 610, R610,

Sonazoid

[1][2][3]

Table 2: Thermodynamic and Physical Properties
Property Value Conditions Source(s)

Boiling Point -1.7 °C to -2.5 °C 101.325 kPa [1]

Melting Point -128 °C to -129 °C --- [1]

Liquid Density
1594 kg/m ³ (1.594

g/cm³)
At boiling point [1]

Gas Density 11.21 kg/m ³
At boiling point, 101.3

kPa
[1]

Vapor Pressure 330.3 kPa At 25 °C [1]

Critical Temperature 113.2 °C ---

Heat of Vaporization 96.3 kJ/kg At boiling point

Viscosity 0.0001218 Poise --- [1]

Surface Tension 7.48 mN/m ---

Table 3: Solubility and Environmental Properties
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Property Value Conditions Source(s)

Solubility in Water 1.5 mg/L 101.3 kPa [1]

Solubility (Organic)
Soluble in benzene,

chloroform
---

Log P (n-

octanol/water)
> 3.93 --- [1]

Global Warming

Potential
4800 - 8860

100-Year Time

Horizon
[1]

Ozone Depletion

Potential
0 --- [1]

Atmospheric Lifetime > 2600 years --- [1]

Experimental Protocols
Accurate determination of physicochemical properties is critical for research and development.

The following sections detail the methodologies for measuring key parameters of

perfluorobutane, based on internationally recognized standards.

Boiling Point / Volatility Determination (Based on ASTM
D1837)
The boiling point of a liquefied gas like perfluorobutane is often characterized by its volatility.

The standard test method ASTM D1837 provides a measure of the relative purity and amount

of higher boiling constituents present.[4][5][6]

Principle: A sample of the liquefied gas is cooled and collected in a graduated weathering tube.

The liquid is then allowed to evaporate (weather) under controlled conditions. The temperature

at which 95% of the sample has evaporated is recorded as a key volatility indicator, which

relates closely to the boiling point of the primary component.[6][7]

Methodology:
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Apparatus: A weathering tube (a graduated, cone-shaped glass tube), a cooling coil, and a

suitable thermometer (e.g., ASTM 99C) are required.[7]

Sampling: The weathering tube is pre-cooled. A liquid sample of 100 mL is obtained by

passing the liquefied gas through the cooling coil and into the weathering tube.

Weathering: The tube is placed in a water bath maintained at a specified temperature. The

sample is allowed to weather, and the volume is monitored as it evaporates.

Measurement: The temperature is recorded at the precise moment the liquid level reaches

the 5% mark (indicating 95% has evaporated).[4][6]

Correction: The observed temperature is corrected for barometric pressure. An increase in

the 95% evaporated temperature indicates the presence of less volatile components.[6]

Vapor Pressure Determination (Based on OECD
Guideline 104 - Static Method)
The static method is a direct and reliable way to determine the vapor pressure of a substance

in a closed system at thermodynamic equilibrium.[8][9][10]

Principle: The test substance is introduced into a vacuum-sealed, temperature-controlled

container. At a given temperature, the pressure that develops in the headspace after

equilibrium is achieved corresponds to the vapor pressure of the substance.[11]

Methodology:

Apparatus: A vacuum-tight sample vessel equipped with a pressure transducer, a

heating/cooling system to maintain a constant temperature, and a vacuum pump.

Sample Preparation: A small amount of liquid perfluorobutane is introduced into the sample

vessel. The sample must be thoroughly degassed to remove any dissolved air or other

gases. This is typically achieved by several freeze-pump-thaw cycles, where the sample is

frozen, the headspace is evacuated, and the sample is then thawed to release more

dissolved gases.[11]
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Equilibration: The entire apparatus, including the pressure sensor, is brought to the desired

measurement temperature. The system is then allowed to equilibrate until the pressure

reading is constant, indicating that the vapor-liquid equilibrium has been reached.[11]

Measurement: The stable pressure value is recorded as the vapor pressure at that specific

temperature.

Data Collection: The procedure is repeated at several different temperatures to generate a

vapor pressure curve. At least three measurements are recommended to verify the linearity

of the curve.[10]

Density Determination (Based on ASTM D4052)
This method uses a digital density meter based on the oscillating U-tube principle, which is

highly accurate for liquids, including liquefied gases under pressure.[12][13][14]

Principle: A small volume of the liquid sample is injected into a U-shaped borosilicate glass

tube, which is then electronically excited to oscillate at its natural frequency. The frequency of

oscillation is dependent on the mass of the tube, and therefore on the density of the liquid

inside it. The instrument is calibrated with fluids of known density (e.g., dry air and pure water).

[15]

Methodology:

Apparatus: A digital density meter with a temperature-controlled oscillating U-tube cell, and a

means of injecting the liquid sample (e.g., a syringe or an automated injection system). The

system must be capable of handling liquefied gas.

Calibration: The instrument is calibrated according to the manufacturer's instructions using at

least two reference standards of known density.

Sample Injection: A small, bubble-free aliquot of liquid perfluorobutane is introduced into

the measurement cell. For volatile substances, this must be done carefully to prevent bubble

formation, which would significantly affect the accuracy.[14]

Measurement: The instrument maintains the sample at a precise temperature and measures

the oscillation period. Using the calibration data, it automatically calculates and displays the
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density of the sample.[15]

Cleaning: After each measurement, the cell must be thoroughly cleaned and dried to ensure

no residue affects subsequent measurements.

Visualizations: Workflows and Logical Relationships
Experimental Workflow: Vapor Pressure Determination
The following diagram illustrates the workflow for determining the vapor pressure of

perfluorobutane using the static method as described in OECD Guideline 104.
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Workflow for Vapor Pressure Measurement (Static Method).
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Application Workflow: Perfluorobutane as an Ultrasound
Contrast Agent
Perfluorobutane is the gas core for microbubble ultrasound contrast agents like Sonazoid®.

This diagram shows the logical workflow from administration to diagnostic imaging, highlighting

its unique mechanism of action.[16][17]
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Mechanism of PFB Microbubbles in Contrast-Enhanced Ultrasound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b1679596?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation Workflow: Perfluorobutane Nanoemulsions
for Drug Delivery
Perfluorobutane can be formulated into nanoemulsions to serve as carriers for therapeutic

agents. This workflow outlines the general steps for creating such a drug delivery system.[18]

[19]
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General Workflow for PFB Nanoemulsion Formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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